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Compound of Interest

Compound Name: 5-Phenylcytidine

Cat. No.: B12097887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Phenylcytidine is a cytidine analog that has garnered interest within the research community

for its potential as an inhibitor of DNA methyltransferases (DNMTs), enzymes that play a crucial

role in epigenetic regulation. Dysregulation of DNA methylation is a hallmark of various

diseases, including cancer, making DNMTs attractive therapeutic targets. This technical guide

provides an in-depth overview of commercially available research-grade 5-Phenylcytidine,

including supplier information, physicochemical properties, and relevant biological context.

Furthermore, it outlines a representative experimental protocol for its use in cell-based assays

and details the pertinent c-Jun N-terminal kinase (JNK) signaling pathway implicated in cytidine

analog-induced apoptosis.

Commercial Suppliers
While 5-Phenylcytidine is a specialized research chemical, it is available from a limited

number of commercial suppliers. MedchemExpress is a primary and readily identifiable source

for this compound. Other potential suppliers that specialize in complex organic molecules for

biomedical research include Ark Pharm, Carbosynth, and Toronto Research Chemicals.

Researchers are advised to contact these suppliers directly to confirm availability, purity, and

lead times.

Table 1: Commercial Supplier Information for 5-Phenylcytidine
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Supplier Website Catalog Number Availability

MedchemExpress --INVALID-LINK-- HY-152658
In Stock (50 mg, 100

mg, 250 mg)

Ark Pharm --INVALID-LINK-- Contact for availability
Custom synthesis

may be available

Carbosynth --INVALID-LINK-- Contact for availability
Custom synthesis

may be available

Toronto Research

Chemicals
--INVALID-LINK-- Contact for availability

Custom synthesis

may be available

Physicochemical and Technical Data
A comprehensive understanding of the physicochemical properties of 5-Phenylcytidine is

essential for its proper handling, storage, and use in experimental settings. While a detailed

Certificate of Analysis (CoA) with lot-specific purity data should be obtained directly from the

supplier, the following table summarizes key technical information available for 5-
Phenylcytidine.

Table 2: Physicochemical and Technical Data for 5-Phenylcytidine
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Property Value Source

CAS Number 83866-19-7 MedchemExpress

Molecular Formula C₁₅H₁₇N₃O₅ MedchemExpress

Molecular Weight 319.31 g/mol MedchemExpress

Purity
>98% (Typically confirmed by

HPLC and NMR)
General supplier specification

Appearance White to off-white solid General observation

Solubility Soluble in DMSO
General knowledge for similar

compounds

Storage
Store at -20°C for long-term

stability
MedchemExpress

Shipping

Room temperature in

continental US; may vary

elsewhere.

MedchemExpress

Note: Researchers should always refer to the supplier-provided CoA for the most accurate and

lot-specific data.

Biological Context and Mechanism of Action
5-Phenylcytidine is an analog of the nucleoside cytidine. Its mechanism of action is believed

to be similar to other well-studied cytidine analogs like 5-Azacytidine and Decitabine, which

function as inhibitors of DNA methyltransferases (DNMTs).

Inhibition of DNA Methyltransferase
The proposed mechanism of action for 5-Phenylcytidine as a DNMT inhibitor is illustrated

below.
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Caption: Proposed mechanism of 5-Phenylcytidine as a DNA methyltransferase inhibitor.

c-Jun N-terminal Kinase (JNK) Signaling Pathway in
Cytidine Analog-Induced Apoptosis
Research on various cytidine analogs has implicated the c-Jun N-terminal kinase (JNK)

signaling pathway in the induction of apoptosis. This pathway is a critical component of the

cellular response to stress, including DNA damage induced by chemotherapeutic agents.
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JNK Signaling Pathway in Cytidine Analog-Induced Apoptosis
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Caption: The JNK signaling pathway in cytidine analog-induced apoptosis.
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Experimental Protocols
The following section provides a general framework for a cell-based assay to evaluate the

effects of 5-Phenylcytidine on cancer cell viability and DNA methylation. This protocol should

be adapted and optimized based on the specific cell line and research question.

Cell Viability Assay (MTT Assay)
This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) of

5-Phenylcytidine in a cancer cell line.

Materials:

Cancer cell line of interest (e.g., a human colon cancer cell line)

Complete cell culture medium (e.g., DMEM with 10% FBS)

5-Phenylcytidine

DMSO (for stock solution)

96-well plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

Plate reader

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100

µL of complete medium. Incubate for 24 hours to allow for cell attachment.

Compound Preparation: Prepare a stock solution of 5-Phenylcytidine in DMSO. Further

dilute the stock solution in complete medium to achieve a range of final concentrations to be

tested (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control (medium with the highest

concentration of DMSO used).
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Cell Treatment: Remove the medium from the wells and add 100 µL of the prepared 5-
Phenylcytidine dilutions or vehicle control.

Incubation: Incubate the plate for 48-72 hours.

MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a plate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control and determine the IC50 value.
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Caption: Workflow for a cell viability (MTT) assay.
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Global DNA Methylation Assay
This protocol provides a general outline for assessing changes in global DNA methylation

levels following treatment with 5-Phenylcytidine using a commercially available ELISA-based

kit.

Materials:

Cells treated with 5-Phenylcytidine (at a concentration around its IC50) and untreated

control cells.

Genomic DNA isolation kit.

Global DNA Methylation Assay Kit (e.g., from Epigentek, Abcam, or similar suppliers).

Microplate reader.

Procedure:

Cell Treatment and DNA Isolation: Treat cells with 5-Phenylcytidine for a specified period

(e.g., 72 hours). Harvest the cells and isolate genomic DNA using a commercial kit according

to the manufacturer's instructions.

DNA Quantification: Quantify the concentration and purity of the isolated DNA.

Global Methylation Assay: Perform the global DNA methylation assay according to the kit

manufacturer's protocol. This typically involves:

Binding of genomic DNA to the assay wells.

Incubation with a capture antibody that specifically recognizes 5-methylcytosine (5-mC).

Incubation with a detection antibody conjugated to an enzyme.

Addition of a substrate to generate a colorimetric signal.

Absorbance Measurement: Measure the absorbance using a microplate reader at the

wavelength specified in the kit protocol.
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Data Analysis: Calculate the percentage of global DNA methylation for treated and untreated

samples based on the provided standards and formulas in the kit.

Start

Treat cells with 5-Phenylcytidine

Harvest cells
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Caption: Workflow for a global DNA methylation assay.

Conclusion
5-Phenylcytidine is a valuable research tool for investigating the role of DNA methylation in

various biological processes and disease models. This guide provides a foundational resource

for researchers interested in utilizing this compound, covering its commercial availability, key

technical specifications, and relevant experimental context. As with any research chemical, it is

imperative to obtain detailed, lot-specific information from the supplier and to meticulously

optimize experimental protocols for the specific application. Further research into the precise

mechanisms and potential therapeutic applications of 5-Phenylcytidine is warranted.

To cite this document: BenchChem. [Commercial Suppliers of Research-Grade 5-
Phenylcytidine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12097887#commercial-suppliers-of-research-grade-
5-phenylcytidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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